Ethyl 5-amino-2-chlorobenzoate
Overview
Description
Ethyl 5-amino-2-chlorobenzoate is a compound that is closely related to various other chemical structures studied in the provided papers. While the exact compound is not directly analyzed, the papers do provide insights into similar structures and their properties. For instance, the first paper discusses a salt with a 2-amino-3-ethyl-1,3-thiazol-3-ium cation and a 3-chlorobenzoate anion, which shares the chlorobenzoate component with this compound . The second paper examines a compound with a pyrazole ring substituted with amino, carbonitrile, and 2-chloro-ethyl groups, indicating the relevance of chloro-ethyl substitutions in such molecular frameworks . The third paper focuses on a compound with a 2-chlorophenyl group, which is structurally related to the chlorobenzoate moiety in this compound .
Synthesis Analysis
The synthesis of compounds similar to this compound involves careful consideration of the molecular structure to ensure the correct functional groups are introduced at the desired positions. The third paper provides an example of synthesizing a complex molecule with a 2-chlorophenyl group, which could offer insights into the synthesis of this compound by analogy .
Molecular Structure Analysis
The molecular structure of compounds related to this compound is characterized by the presence of specific functional groups and their arrangement within the molecule. The first paper describes a crystal structure with a planar 3-chlorobenzoate anion, which is similar to the chlorobenzoate part of this compound . The third paper details a six-membered ring with a boat conformation, which is a common structural feature in aromatic compounds and could be relevant to the conformational analysis of this compound .
Chemical Reactions Analysis
The chemical reactivity of compounds like this compound can be inferred from the functional groups present and their interactions. The first paper highlights the formation of a centrosymmetric 12-membered synthon involving hydrogen bonds, which suggests that this compound could also engage in hydrogen bonding due to its amino group . The second paper mentions intermolecular N-H…N and C-H…Cl interactions, which are types of interactions that could also be expected in this compound due to its similar functional groups .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be deduced from the properties of structurally related compounds. The third paper provides crystallographic data, such as bond distances and angles, which are essential for understanding the physical properties of such compounds . The presence of intra- and intermolecular hydrogen bonds, as discussed in the first and third papers, would influence the melting point, solubility, and other physical properties of this compound .
Scientific Research Applications
Synthesis and Application in Heterocyclic Compounds
Ethyl 5-amino-2-chlorobenzoate and its derivatives have been utilized in the synthesis of various heterocyclic compounds. For instance, it has been employed in the formation of thiazolo[5,4-d]pyrimidines with molluscicidal properties, offering potential applications in combating schistosomiasis (El-bayouki & Basyouni, 1988). Additionally, derivatives of this compound have been synthesized and studied for their antimicrobial activities, demonstrating significant effects against bacterial and fungal strains (Desai, Bhatt, & Joshi, 2019).
Role in Molecular Docking and Biological Potentials
The compound has also been involved in the synthesis of quinazoline and quinazoline-4-one derivatives, which were characterized for their potential as anticancer agents. These derivatives have shown promising results in molecular docking studies, highlighting their potential in the development of new therapeutics (Borik & Hussein, 2021).
Photovoltaic and Organic Electronics Applications
Derivatives of this compound have been used in the development of organic–inorganic photodiode fabrication. Studies have shown that these derivatives exhibit photovoltaic properties, making them suitable for use in electronic devices like photodiodes (Zeyada, El-Nahass, & El-Shabaan, 2016).
Involvement in Antitumor Activity Studies
The compound has been a part of the synthesis of various analogs with potential antitumor activities. For example, amino acid ester derivatives containing 5-fluorouracil, synthesized using this compound, have shown inhibitory effects against cancer cell lines (Xiong et al., 2009).
Crystal Structure Analysis
This compound and its derivatives have also been significant in crystallography, aiding in the understanding of molecular structures through crystal and molecular structure analysis (Hizam & Yamin, 2015).
Safety and Hazards
properties
IUPAC Name |
ethyl 5-amino-2-chlorobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-2-13-9(12)7-5-6(11)3-4-8(7)10/h3-5H,2,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCMMZRKNONEJAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10530101 | |
Record name | Ethyl 5-amino-2-chlorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10530101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64401-55-4 | |
Record name | Benzoic acid, 5-amino-2-chloro-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64401-55-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 5-amino-2-chlorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10530101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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